Cas no 20044-46-6 (1-(2-FLUOROPHENYL)ETHANOL)

1-(2-FLUOROPHENYL)ETHANOL structure
1-(2-FLUOROPHENYL)ETHANOL structure
Product Name:1-(2-FLUOROPHENYL)ETHANOL
CAS No:20044-46-6
MF:C8H9FO
MW:140.154865980148
CID:3049125
PubChem ID:95348
Update Time:2025-04-21

1-(2-FLUOROPHENYL)ETHANOL Chemical and Physical Properties

Names and Identifiers

    • 1-(2-FLUOROPHENYL)ETHANOL
    • Benzenemethanol, 3-fluoro-.alpha.-methyl-
    • CS-0154113
    • 1-(3-fluoro-phenyl)-ethanol
    • m-Fluorophenylmethylcarbinol
    • AKOS000249220
    • SB44919
    • MFCD00014402
    • 3-Fluoro-alpha-methylbenzyl alcohol
    • 1-(3-Fluorophenyl)ethanol #
    • S-MF-PEL
    • NSC-2996
    • AKOS016050382
    • FS-4147
    • SB45968
    • NS00043749
    • 1-(3-Fluorophenyl)ethanol
    • 1-(3-fluorophenyl)ethan-1-ol
    • Z335245218
    • 3-FLUOROPHENYL METHYL CARBINOL
    • SY008099
    • EINECS 206-950-4
    • 3-Fluorophenylmethylcarbinol
    • DB-049557
    • SCHEMBL14088061
    • 1-(3-Fluorophenyl)ethan-1-ol;
    • EN300-53727
    • DTXSID80942055
    • MFCD03092995
    • 20044-46-6
    • SY173368
    • NSC 2996
    • (+/-)-1-(3-fluorophenyl)ethanol
    • NSC2996
    • 402-63-1
    • SCHEMBL508016
    • m-Fluoro-.alpha.-methylbenzyl alcohol
    • Inchi: 1S/C8H9FO/c1-6(10)7-3-2-4-8(9)5-7/h2-6,10H,1H3
    • InChI Key: YESOPGLEIJQAEF-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)C(C)O

Computed Properties

  • Exact Mass: 140.063743068Da
  • Monoisotopic Mass: 140.063743068Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 20.2Ų
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